Cas no 1289159-49-4 (4-Fluoro-6-hydroxynicotinaldehyde)

• Product Name: 4-Fluoro-6-hydroxynicotinaldehyde
• CAS No: 1289159-49-4
• MF: C₆H₄FNO₂
• MW: 141.099864959717
• CID: 4905169
• Update Time: 2025-07-17

4-Fluoro-6-hydroxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-hydroxynicotinaldehyde

• Inchi： 1S/C6H4FNO2/c7-5-1-6(10)8-2-4(5)3-9/h1-3H,(H,8,10)
• InChI Key： GSEFTTZQLZLOJE-UHFFFAOYSA-N
• SMILES： FC1=CC(NC=C1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: -0.8
• Topological Polar Surface Area: 46.2

Additional information on 4-Fluoro-6-hydroxynicotinaldehyde

Professional Introduction to Compound with CAS No 1289159-49-4 and Product Name: 4-Fluoro-6-hydroxynicotinaldehyde

4-Fluoro-6-hydroxynicotinaldehyde (CAS No: 1289159-49-4) is a fluorinated nicotinaldehyde derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and electronic properties, has been extensively studied for its potential applications in drug discovery and development. The presence of both a fluoro group and a hydroxyl group in its molecular structure imparts distinct reactivity and binding characteristics, making it a valuable scaffold for designing novel bioactive molecules.

The fluoro substituent in 4-Fluoro-6-hydroxynicotinaldehyde plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of drug candidates. In recent years, fluorinated compounds have been increasingly recognized for their therapeutic potential across various disease areas, including oncology, inflammation, and central nervous system disorders. The incorporation of fluorine into heterocyclic structures has been a cornerstone in the development of modern medicines, with numerous FDA-approved drugs featuring fluorine atoms to optimize their pharmacological profiles.

On the other hand, the hydroxyl group in 4-Fluoro-6-hydroxynicotinaldehyde contributes to its ability to engage in hydrogen bonding interactions with biological targets. Hydroxyl-functionalized compounds are frequently employed in medicinal chemistry due to their versatility in forming hydrogen bonds, which can enhance receptor binding affinity and selectivity. The combination of both fluoro and hydroxyl substituents in this molecule suggests a promising platform for developing targeted therapeutics with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 4-Fluoro-6-hydroxynicotinaldehyde as a lead compound. High-throughput virtual screening (HTVS) and quantum mechanical calculations have been utilized to predict its interactions with various protein targets. These studies have revealed that this compound exhibits strong binding potential to enzymes involved in metabolic pathways relevant to cancer progression. For instance, preliminary computational analyses suggest that 4-Fluoro-6-hydroxynicotinaldehyde may interact with kinases and transcription factors, potentially inhibiting their activity and disrupting tumor cell proliferation.

In addition to its pharmacological potential, 4-Fluoro-6-hydroxynicotinaldehyde has been explored as a key intermediate in synthetic organic chemistry. Its unique reactivity allows for further functionalization through cross-coupling reactions, oxidation processes, and other transformations commonly employed in drug synthesis. Researchers have leveraged this compound to develop novel derivatives with enhanced biological activity. For example, modifications at the aromatic ring or the aldehyde functionality have led to compounds with improved selectivity against specific disease biomarkers.

The growing interest in 4-Fluoro-6-hydroxynicotinaldehyde is also reflected in the increasing number of patents filed for its use in pharmaceutical applications. Patent literature demonstrates its utility as a building block for small-molecule drugs targeting neurological disorders, infectious diseases, and metabolic conditions. Several academic groups have reported synthetic routes for scalable production of this compound, emphasizing its feasibility for industrial-scale drug development.

From a medicinal chemistry perspective, one of the most compelling aspects of 4-Fluoro-6-hydroxynicotinaldehyde is its potential as an antitumor agent. Preliminary experimental studies have shown that this compound exhibits inhibitory effects on cancer cell lines by modulating key signaling pathways involved in cell growth and survival. Mechanistic studies using fluorescent probes and covalent inhibitor assays have provided insights into how it disrupts oncogenic signaling networks. These findings align with emerging research trends that emphasize the importance of fluorinated aldehydes as chemotherapeutic agents capable of inducing apoptosis or senescence in tumor cells.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The ability of fluorine to alter electronic properties at the atomic level has led to breakthroughs in drug design, including improved oral bioavailability and enhanced target specificity. As such, compounds like 4-Fluoro-6-hydroxynicotinaldehyde represent a critical class of molecules that bridge fundamental chemical principles with clinical applications.

Looking ahead, future research on 4-Fluoro-6-hydroxynicotinaldehyde is likely to focus on optimizing its pharmacokinetic properties through structure-based drug design (SBDD) approaches. Advances in biocatalysis may also enable more sustainable synthetic pathways for this compound, reducing reliance on traditional heavy-metal catalysis or hazardous reagents. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory discoveries into clinical candidates.

In conclusion,4-Fluoro-6-hydroxynicotinaldehyde (CAS No: 1289159-49-4) stands out as a versatile and promising compound with significant therapeutic potential across multiple disease indications. Its unique structural features—combining both fluoro and hydroxyl functionalities—make it an attractive scaffold for medicinal chemists seeking innovative drug candidates. As research continues to uncover new applications for this molecule,4-Fluoro-6-hydroxynicotinaldehyde is poised to play an important role in advancing pharmaceutical science toward more effective treatments for human diseases.